4-Chloro-3-methylphenyl 4-(1-pyrrolidinyl)butyl ether

• Molecular Formula: C15H22ClNO
• Molecular Weight: 267.79 g/mol
• IUPAC Name: 1-[4-(4-chloro-3-methylphenoxy)butyl]pyrrolidine
• InChI: InChI=1S/C15H22ClNO/c1-13-12-14(6-7-15(13)16)18-11-5-4-10-17-8-2-3-9-17/h6-7,12H,2-5,8-11H2,1H3
• InChI Key: WEJDVUFQRGVQMX-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)OCCCCN2CCCC2)Cl

Description

4-Chloro-3-methylphenyl 4-(1-pyrrolidinyl)butyl ether, also known as CP 47,497, is a synthetic cannabinoid that was first synthesized in 1979. It is a potent agonist of the CB1 receptor and is used in scientific research to study the endocannabinoid system and its role in various physiological processes.

Mechanism of Action

4-Chloro-3-methylphenyl 4-(1-pyrrolidinyl)butyl ether 47,497 acts as a potent agonist of the CB1 receptor, which is a G protein-coupled receptor that is primarily found in the central nervous system. When 4-Chloro-3-methylphenyl 4-(1-pyrrolidinyl)butyl ether 47,497 binds to the CB1 receptor, it activates a signaling cascade that leads to various downstream effects, including the release of neurotransmitters such as dopamine and serotonin.
Biochemical and Physiological Effects:
4-Chloro-3-methylphenyl 4-(1-pyrrolidinyl)butyl ether 47,497 has been shown to have a wide range of biochemical and physiological effects. It has been shown to increase appetite, decrease pain sensation, and induce relaxation. It has also been shown to have neuroprotective effects and to improve cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of using 4-Chloro-3-methylphenyl 4-(1-pyrrolidinyl)butyl ether 47,497 in lab experiments is its high affinity for the CB1 receptor, which allows for precise activation of the receptor. However, one limitation is that its potency can make it difficult to control the dose and avoid off-target effects.

Future Directions

Future research on 4-Chloro-3-methylphenyl 4-(1-pyrrolidinyl)butyl ether 47,497 could focus on its potential therapeutic applications, such as its use in treating pain, anxiety, and neurodegenerative diseases. Additionally, further research could be done to understand the downstream effects of CB1 receptor activation and how they contribute to the physiological effects of 4-Chloro-3-methylphenyl 4-(1-pyrrolidinyl)butyl ether 47,497.

Synthesis Methods

4-Chloro-3-methylphenyl 4-(1-pyrrolidinyl)butyl ether 47,497 is synthesized through a multistep process involving the reaction of 4-chloro-3-methylphenol with 1,4-dibromobutane followed by the reaction of the resulting product with pyrrolidine. The final product is purified through column chromatography to obtain pure 4-Chloro-3-methylphenyl 4-(1-pyrrolidinyl)butyl ether 47,497.

Scientific Research Applications

4-Chloro-3-methylphenyl 4-(1-pyrrolidinyl)butyl ether 47,497 is used in scientific research to study the endocannabinoid system and its role in various physiological processes. It is often used as a tool compound to activate the CB1 receptor and study its downstream effects. 4-Chloro-3-methylphenyl 4-(1-pyrrolidinyl)butyl ether 47,497 has been shown to have a high affinity for the CB1 receptor, making it a useful tool for studying the receptor's function.